Cas no 2600-31-9 (Pregna-1,4-diene-3,20-dione,9-fluoro-11,17-dihydroxy-16-methyl-21-[(1-oxopentyl)oxy]-, (11b,16a)-)

• Product Name: Pregna-1,4-diene-3,20-dione,9-fluoro-11,17-dihydroxy-16-methyl-21-[(1-oxopentyl)oxy]-, (11b,16a)-
• CAS No: 2600-31-9
• MF: C₂₇H₃₇FO₆
• MW: 476.57749247551
• CID: 259088
• PubChem ID: 5284540
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,9-fluoro-11,17-dihydroxy-16-methyl-21-[(1-oxopentyl)oxy]-, (11b,16a)- Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,9-fluoro-11,17-dihydroxy-16-methyl-21-[(1-oxopentyl)oxy]-, (11b,16a)-
• 2-oxohexyl (11beta,16alpha,17alpha)-9-fluoro-11,17-dihydroxy-16-methyl-3-oxoandrosta
• 9-Fluoro-11beta,17,21-trihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione 21-valerate
• Betamethasone 21-pentanoate
• Betamethasone 21-valerate
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11,17-dihydroxy-16-methyl-21-((1-oxopentyl)oxy)-, (11beta,16alpha)-
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11beta,17-dihydroxy-16alpha-methyl-21-((1-oxopentyl)oxy)-
• Voalla
• [2-[(8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] pentanoate
• Zalucs (TN)
• F2EHP3G50P
• Q27277541
• 2600-31-9
• Voalla (TN)
• UNII-F2EHP3G50P
• NS00045511
• (11beta,16alpha)-9-fluoro-11,17-dihydroxy-16-methyl-3,20-dioxopregna-1,4-dien-21-yl pentanoate
• SCHEMBL124722
• PREGNA-1,4-DIENE-3,20-DIONE, 9-FLUORO-11.BETA.,17,21-TRIHYDROXY-16.ALPHA.-METHYL-, 21-VALERATE
• [2-[(8S, 9R, 10S, 11S, 13S, 14S, 16R, 17R)-9-fluoro-11, 17-dihydroxy-10, 13, 16-trimethyl-3-oxo-6, 7, 8, 11, 12, 14, 15, 16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] pentanoate
• PREGNA-1,4-DIENE-3,20-DIONE, 9-FLUORO-11,17-DIHYDROXY-16-METHYL-21-((1-OXOPENTYL)OXY)-, (11.BETA.,16.ALPHA.)-
• Dexamethasone 21-valerate
• EINECS 220-003-2
• Dexamethasone 21-pentanoate
• D07800
• Dexamethasone pentanoate

• Inchi： 1S/C27H37FO6/c1-5-6-7-23(32)34-15-22(31)27(33)16(2)12-20-19-9-8-17-13-18(29)10-11-24(17,3)26(19,28)21(30)14-25(20,27)4/h10-11,13,16,19-21,30,33H,5-9,12,14-15H2,1-4H3/t16-,19+,20+,21+,24+,25+,26+,27+/m1/s1
• InChI Key： FEROCCAEIIKMJT-OMPPIWKSSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@@H](C)[C@](C(COC(CCCC)=O)=O)([C@@]1(C)C[C@@H]2O)O)=O)C

Computed Properties

• Exact Mass: 476.25741706g/mol
• Monoisotopic Mass: 476.25741706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 957
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 101Ų